Benzene-1,4-diol;hydrazine

• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol
• IUPAC Name: benzene-1,4-diol;hydrazine
• InChI: InChI=1S/C6H6O2.H4N2/c7-5-1-2-6(8)4-3-5;1-2/h1-4,7-8H;1-2H2
• InChI Key: XTOKBQLTBGASEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)O.NN

Description

Benzene-1,4-diol;hydrazine is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hydroquinone (150 grams, 1.36 moles) in 2B denatured ethanol (500 milliliters) was added to a stirred reaction vessel having a nitrogen blanket. Next, a 64 wt.% aqueous solution of hydrazine (75 milliliters, 1.5 moles) was added to the vessel. This reaction mixture was allowed to stir for a few minutes and then filtered. The resulting filter cake was washed with 2B denatured ethanol and dried at 50° C. under a vacuum. The yield was 83.4% by weight, based on the amount of hydroquinone employed. The remaining product stayed dissolved in the ethanol filtrate and is recoverable by reusing the solvent in a subsequent reaction.